Cas no 2679940-91-9 (rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid)

• Product Name: rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid
• CAS No: 2679940-91-9
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5645100
• PubChem ID: 165911210
• Update Time: 2025-11-06

rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679940-91-9
• rac-(3R,5S)-5-{[(prop-2-en-1-yloxy)carbonyl]amino}oxane-3-carboxylic acid
• EN300-28275231
• rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-3-16-10(14)11-8-4-7(9(12)13)5-15-6-8/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)/t7-,8+/m0/s1
• InChI Key： UVQCOEDVXKPDPG-JGVFFNPUSA-N
• SMILES： O1C[C@@H](C(=O)O)C[C@H](C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid

Research Briefing on rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS: 2679940-91-9)

In recent years, the compound rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid (CAS: 2679940-91-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring structure and functional groups, has shown promising potential in drug discovery and development. The following briefing provides an overview of the latest research findings, methodologies, and applications related to this compound.

The primary focus of recent studies has been on the synthesis and optimization of rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid. Researchers have employed advanced synthetic techniques, including enantioselective catalysis and green chemistry approaches, to improve the yield and purity of the compound. These efforts are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

One of the key findings from recent research is the compound's potential as a building block for novel protease inhibitors. Its structural features, particularly the oxane ring and the prop-2-en-1-yloxy carbonylamino group, make it a suitable candidate for targeting specific enzymatic pathways. In vitro studies have demonstrated its ability to modulate protease activity, suggesting potential applications in treating diseases such as cancer, viral infections, and inflammatory disorders.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding affinity and selectivity. These simulations have identified potential interactions with key amino acid residues in target proteins, paving the way for the design of more potent and selective derivatives. Such advancements highlight the importance of integrating computational and experimental approaches in drug discovery.

In addition to its therapeutic potential, rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid has also been explored for its role in chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions. Its versatility and reactivity make it a valuable tool for understanding complex biological processes at the molecular level.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic and pharmacodynamic profiling to optimize the compound's therapeutic index.

In conclusion, rac-(3R,5S)-5-{(prop-2-en-1-yloxy)carbonylamino}oxane-3-carboxylic acid represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable asset for drug discovery and development. Continued research efforts are expected to unlock its full potential and pave the way for innovative therapeutic solutions.